Cas no 847823-85-2 (1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester
• CAS No: 847823-85-2
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 4219658
• PubChem ID: 4460332
• Update Time: 2025-04-24

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester
• AKOS022944638
• MLS001005011
• AB00605241-02
• Z15945777
• CHEMBL1484474
• DTXSID501331336
• methyl 2-phenyl-5-thiophen-2-ylpyrazole-3-carboxylate
• 847823-85-2
• HMS2695O14
• SMR000348504

• Inchi： 1S/C15H12N2O2S/c1-19-15(18)13-10-12(14-8-5-9-20-14)16-17(13)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： RNHBDCJMUPYLBP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(OC)=O)=CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 284.06194880Da
• Monoisotopic Mass: 284.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.4Ų